molecular formula C12H11NO2S B8663636 5-Ethyl-2-phenyl-thiazole-4-carboxylic acid

5-Ethyl-2-phenyl-thiazole-4-carboxylic acid

Cat. No. B8663636
M. Wt: 233.29 g/mol
InChI Key: QQDKFTRMFAKMBX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Ethyl-2-phenyl-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C12H11NO2S and its molecular weight is 233.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Ethyl-2-phenyl-thiazole-4-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Ethyl-2-phenyl-thiazole-4-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

5-Ethyl-2-phenyl-thiazole-4-carboxylic acid

Molecular Formula

C12H11NO2S

Molecular Weight

233.29 g/mol

IUPAC Name

5-ethyl-2-phenyl-1,3-thiazole-4-carboxylic acid

InChI

InChI=1S/C12H11NO2S/c1-2-9-10(12(14)15)13-11(16-9)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,14,15)

InChI Key

QQDKFTRMFAKMBX-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(N=C(S1)C2=CC=CC=C2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Intermediate 2C was prepared as described above for the preparation of intermediate 2B from 4.61 g of thiobenzamide, 5.0 g of ethyl 3-bromo-2-oxo-pentanoate, and 14 mL of toluene. Solids were collected and washed with cold water after cooling of the NaOH solution. Heating these solids with citric acid as described followed by cooling and isolation of the resulting solids gave 3.74 g (72% yield) of intermediate 2C; 1H NMR (CDCl3, 300 MHz) δ7913-7.91 (m, 2H), 7.51-7.50 (m, 3H), 3.39 (q, 2H, J=7.8), 1.42 (t, 3H, J=7.8); low resolution MS (ES+)m/e 233.81 (MH+).
[Compound]
Name
intermediate 2B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.61 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
14 mL
Type
solvent
Reaction Step One

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